(3-(1H-tetrazol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: [3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-[3-(tetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C20H19N9O2/c30-20(15-4-1-5-16(10-15)29-13-23-26-27-29)28-8-2-3-14(12-28)9-18-24-19(25-31-18)17-11-21-6-7-22-17/h1,4-7,10-11,13-14H,2-3,8-9,12H2
• InChI Key: JPZARBLPPINCMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=CC=C2)N3C=NN=N3)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C20H19N9O2
• Molecular Weight: 417.4 g/mol

Description

(3-(1H-tetrazol-1-yl)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H19N9O2 and its molecular weight is 417.433. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Phytotoxic Screening

• Synthesis and Biological Activity : Derivatives of pyrazolines, including structures similar to the compound , have been synthesized and evaluated for their antimicrobial and phytotoxic activities. Compounds with similar structures have shown significant antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Mumtaz et al., 2015).

Molecular Interaction Analysis

• Cannabinoid Receptor Antagonists : Studies have explored the molecular interactions of antagonists, similar to the compound in focus, with the CB1 cannabinoid receptor. These investigations provide insights into the structural requirements for the binding and activity of ligands at cannabinoid receptors, potentially guiding the design of new therapeutic agents (Shim et al., 2002).

Anticancer Evaluation

• Synthesis and Anticancer Activity : Research has been conducted on the synthesis of compounds with similar structures and their evaluation as anticancer agents. This includes the development of new chemical entities with potential anticancer activities and the investigation of their mechanisms of action (Gouhar & Raafat, 2015).

Enzyme Inhibitory Activity

• Inhibitory Activities Against Enzymes : Derivatives have been designed and evaluated for their enzyme inhibitory activities, including acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase. These studies suggest potential applications in treating diseases related to enzyme dysfunction (Cetin et al., 2021).

Mechanism of Action

Mode of action

Tetrazoles act as nonclassical bioisosteres of carboxylic acids due to their near pka values . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .

Biochemical pathways

Compounds with a tetrazole or pyrrolopyrazine scaffold have been found to affect a variety of biochemical pathways due to their wide range of biological activities .

Pharmacokinetics

Tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .

Result of action

Compounds with a tetrazole or pyrrolopyrazine scaffold have been found to exhibit a wide range of biological activities, which would result in various molecular and cellular effects .